Cas no 2228504-66-1 (2-(2-chloro-1,3-thiazol-5-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(2-chloro-1,3-thiazol-5-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228504-66-1
• MF: C₆H₇ClF₂N₂S
• MW: 212.647985696793
• CID: 6420014
• PubChem ID: 165851188
• Update Time: 2025-05-26

2-(2-chloro-1,3-thiazol-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-1,3-thiazol-5-yl)-3,3-difluoropropan-1-amine
• EN300-1939535
• 2228504-66-1

• Inchi： 1S/C6H7ClF2N2S/c7-6-11-2-4(12-6)3(1-10)5(8)9/h2-3,5H,1,10H2
• InChI Key： QAKYHWUGMILENQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C(F)F)CN)S1

Computed Properties

• Exact Mass: 211.9986534g/mol
• Monoisotopic Mass: 211.9986534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(2-chloro-1,3-thiazol-5-yl)-3,3-difluoropropan-1-amine

Introduction to 2-(2-chloro-1,3-thiazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228504-66-1)

2-(2-chloro-1,3-thiazol-5-yl)-3,3-difluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228504-66-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines, featuring a thiazole core structure that is extensively studied for its biological activity. The presence of both chloro and difluoro substituents on the molecule imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The structural motif of 2-(2-chloro-1,3-thiazol-5-yl)-3,3-difluoropropan-1-amine has garnered attention due to its potential pharmacological applications. Thiazole derivatives are well-documented for their role in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer agents. The chloro group at the 2-position of the thiazole ring enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are crucial in medicinal chemistry. Meanwhile, the difluoro substitution at the 3-position introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into drug candidates has been shown to improve their pharmacokinetic profiles. Specifically, difluorinated alkanes are known to exhibit increased lipophilicity and resistance to enzymatic degradation, making them promising candidates for oral administration. The compound 2-(2-chloro-1,3-thiazol-5-yl)-3,3-difluoropropan-1-amine exemplifies this trend by combining a bioactive heterocyclic core with fluorinated side chains.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The thiazole ring is a versatile scaffold that can be further functionalized to create molecules with tailored biological activities. For instance, researchers have explored derivatives of thiazole as kinase inhibitors, which are critical in cancer therapy. The presence of both chloro and difluoro substituents provides multiple sites for chemical modification, allowing for the development of novel drug candidates with improved efficacy and selectivity.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design. Computational modeling and high-throughput screening have become indispensable tools in identifying lead compounds. In this context, 2-(2-chloro-1,3-thiazol-5-yl)-3,3-difluoropropan-1-amine represents an attractive candidate for virtual screening due to its unique structural features. Its combination of a known bioactive core and fluorinated side chains makes it a promising starting point for designing molecules that interact selectively with biological targets.

Recent advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular frameworks. The synthesis of 2-(2-chloro-1,3-thiazol-5-yl)-3,3-difluoropropan-1-amine can be achieved through multi-step processes that leverage these innovative approaches. Such synthetic strategies not only improve yield but also enhance scalability, making it feasible to produce larger quantities for preclinical studies.

The biological activity of this compound has been explored in several preclinical studies. Initial investigations have suggested that it may exhibit properties relevant to therapeutic intervention in inflammatory diseases and cancer. The chloro group on the thiazole ring has been shown to participate in interactions with biological macromolecules, potentially modulating enzyme activity or receptor binding. Additionally, the electron-withdrawing effect of the difluoro substituents could influence hydrogen bonding interactions with target proteins.

In conclusion,2-(2-chloro-1,3-thiazol-5-ylyl)-3,3-difluoropropanamidine (CAS No: 22285046661) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a bioactive heterocyclic core with fluorinated side chains makes it an ideal scaffold for further development into novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds,this molecule will likely play a significant role in future drug discovery efforts.